Cas no 147674-38-2 (Pyrrolo[1,2-a]pyrazine,1-ethyl-3,6-dimethyl-)

Pyrrolo[1,2-a]pyrazine,1-ethyl-3,6-dimethyl- structure
147674-38-2 structure
Product Name:Pyrrolo[1,2-a]pyrazine,1-ethyl-3,6-dimethyl-
CAS No:147674-38-2
MF:C11H14N2
MW:174.242262363434
CID:100714
PubChem ID:15147306
Update Time:2025-04-18

Pyrrolo[1,2-a]pyrazine,1-ethyl-3,6-dimethyl- Chemical and Physical Properties

Names and Identifiers

    • Pyrrolo[1,2-a]pyrazine,1-ethyl-3,6-dimethyl-
    • ACMC-1C570
    • AG-D-92879
    • AGN-PC-003XTE
    • CTK4C5520
    • Pyrrolo[1,2-a]pyrazine, 1-ethyl-3,6-dimethyl- (9CI)
    • 1-ETHYL-3,6-DIMETHYLPYRROLO[1,2-A]PYRAZINE
    • Pyrrolo[1,2-a]pyrazine,1-ethyl-3,6-dimethyl-(9ci)
    • 147674-38-2
    • DTXSID70569053
    • Inchi: 1S/C11H14N2/c1-4-10-11-6-5-9(3)13(11)7-8(2)12-10/h5-7H,4H2,1-3H3
    • InChI Key: HPAWVJKVRRRELX-UHFFFAOYSA-N
    • SMILES: N12C=C(C)N=C(CC)C1=CC=C2C

Computed Properties

  • Exact Mass: 174.11600
  • Monoisotopic Mass: 174.115698455g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 1
  • Complexity: 181
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: 2
  • XLogP3: 3.1
  • Topological Polar Surface Area: 17.3Ų

Experimental Properties

  • PSA: 17.30000
  • LogP: 2.51350
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